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Compound of Interest

Compound Name:
4-Butyl-2-

thiophenecarboxaldehyde

CAS No.: 163461-01-6

Cat. No.: B12696121

Get Quote

CAS: 163461-01-6 | Formula: C₉H₁₂OS | MW: 168.26 g/mol [1][2]

Chemical Architecture & Significance
4-Butyl-2-thiophenecarboxaldehyde is a functionalized heteroaromatic intermediate. Unlike

its isomer, 3-butyl-2-thiophenecarboxaldehyde, the 4-butyl variant positions the alkyl chain

meta to the sulfur and para to the aldehyde functionality (in a 2,4-substitution pattern).

This structural distinction is critical in two fields:

Organic Electronics: In the synthesis of polythiophenes (e.g., P3BT derivatives), the 4-butyl

position reduces steric clash during polymerization compared to the 3-position, potentially

influencing regioregularity and bandgap properties.

Medicinal Chemistry: The butyl chain adds significant lipophilicity (LogP ~3.3), enhancing

membrane permeability for drug candidates targeting kinases or inflammatory pathways

where the thiophene ring acts as a bioisostere for benzene.
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Physicochemical Profile
Property Value / Description Note

Appearance Pale yellow to amber liquid
Darkens upon oxidation/light

exposure.

Boiling Point ~110–115 °C @ 10 mmHg
Extrapolated from lower

homologs.

Density 1.08 g/mL (approx)

Solubility DCM, THF, Toluene, Ethanol Immiscible in water.

Stability
Air-sensitive (Aldehyde →

Acid)
Store under N₂ at 2–8°C.

Synthesis Strategies: The Regioselectivity
Challenge
Synthesizing the 4-butyl isomer specifically requires overcoming the natural electronic directing

effects of the thiophene ring.

Method A: The High-Purity Route (Suzuki Coupling)
Direct formylation of 3-butylthiophene typically yields the 3-butyl-2-aldehyde isomer due to

electronic activation at C2. To guarantee the 4-butyl structure, a cross-coupling approach using

a pre-functionalized scaffold is recommended.

Protocol:

Precursor: 4-Bromo-2-thiophenecarboxaldehyde (commercially available or synthesized via

selective bromination).

Reagents: Butylboronic acid, Pd(dppf)Cl₂ (catalyst), K₂CO₃ (base).

Solvent: Toluene/Water biphasic system.

Conditions: Reflux (90–100°C) for 12–24 hours under Argon.
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Why this works: The aldehyde position is fixed at C2, and the bromine at C4 is specifically

replaced by the butyl group, eliminating isomer separation issues.

Method B: Vilsmeier-Haack Formylation (Industrial
Scale)
For bulk production where isomer separation (distillation) is feasible.

Reaction:

Critical Process Parameter (CPP): The C2 position (adjacent to S) is more reactive. To favor

the C5 position (which leads to the 4-butyl product), steric bulk is used, but yields of the 4-

isomer are typically lower (minor product) without blocking groups.

Visualization: Synthesis Workflow
The following diagram illustrates the logical flow for selecting a synthesis route based on purity

requirements.
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Figure 1: Decision matrix for synthesis routes. Route A is recommended for pharmaceutical

applications to avoid isomeric impurities.

Reactivity & Derivatization
The C2-aldehyde is a "chemical handle" that allows the 4-butylthiophene core to be integrated

into complex systems.

Knoevenagel Condensation (Optoelectronics)
Used to extend conjugation for organic solar cells or dyes.
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Reaction: Aldehyde + Active Methylene (e.g., Malononitrile) → Vinyl Thiophene.

Conditions: Piperidine (cat.), Ethanol, Reflux.

Outcome: Creates an electron-deficient vinyl group, pushing absorption into the red/NIR

spectrum.

Reductive Amination (Pharma)
Used to attach amine-bearing pharmacophores.

Reaction: Aldehyde + Primary Amine + NaBH(OAc)₃.

Mechanism: Formation of imine intermediate followed by selective reduction.

Utility: Common in generating kinase inhibitor libraries.

Oxidation (Building Block)
Product: 4-Butyl-2-thiophenecarboxylic acid.

Reagent: NaClO₂ (Pinnick oxidation) or KMnO₄.

Utility: Precursor for amide coupling.

Visualization: Derivatization Tree
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Figure 2: Functional divergence. The aldehyde group enables access to four distinct classes of

functional materials.

Experimental Protocol: Schiff Base Formation
A self-validating protocol for synthesizing antimicrobial ligands.

Objective: Condensation of 4-butyl-2-thiophenecarboxaldehyde with 4-aminophenol.

Preparation: Dissolve 1.0 eq of 4-butyl-2-thiophenecarboxaldehyde in anhydrous Ethanol

(0.5 M concentration).

Addition: Add 1.0 eq of 4-aminophenol.

Catalysis: Add 2–3 drops of Glacial Acetic Acid (catalyst).

Reaction: Reflux at 80°C for 4–6 hours.

Validation Check: Monitor via TLC (Silica, 20% EtOAc/Hexane). Disappearance of the

aldehyde spot (Rf ~0.6) and appearance of a fluorescent imine spot indicates completion.
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Isolation: Cool to 0°C. The Schiff base often precipitates. If not, remove solvent in vacuo and

recrystallize from EtOH/Water.

Characterization:

IR: Look for disappearance of C=O stretch (1660 cm⁻¹) and appearance of C=N stretch

(1610–1630 cm⁻¹).

1H NMR: Azomethine proton (-CH=N-) typically appears as a singlet at 8.2–8.6 ppm.

Handling & Safety (HSE)
Hazards: Causes skin irritation (H315), serious eye irritation (H319).[3]

Odor: Like all thiophenes, it possesses a strong, sulfurous stench. All work must be

performed in a fume hood.

Storage: The aldehyde is prone to autoxidation to the carboxylic acid. Store under inert

atmosphere (Argon/Nitrogen) at 4°C. If the liquid turns cloudy or develops white solids, it has

oxidized; purification via vacuum distillation is required before use.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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